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Compound of Interest

4-bromo-N-(2,3-
Compound Name:

dimethylphenyl)benzamide
CAS No.: 331270-86-1

Cat. No.: B2874602

Get Quote

Executive Summary & Core Directive

N-(2,3-xylyl)-4-bromobenzamide (also known as N-(2,3-dimethylphenyl)-4-bromobenzamide) is
a sterically constrained diaryl amide scaffold used primarily as an intermediate in the synthesis
of bioactive small molecules, particularly in the development of kinase inhibitors and ion
channel modulators.

This guide moves beyond basic catalog data to provide a structural and physicochemical
analysis of the compound.[1][2] It addresses the critical "ortho-effect" introduced by the 2,3-
dimethyl substitution pattern, which significantly alters solubility and crystal packing compared
to its unhindered analogs.

Chemical Identity & Structural Analysis[1][2][3][4][5]
Nomenclature & Identifiers
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Property Detail
IUPAC Name 4-Bromo-N-(2,3-dimethylphenyl)benzamide
Common Name N-(2,3-xylyl)-4-bromobenzamide
Not widely indexed; Analogous to 32212-38-7
CAS Number ]
(amine precursor)
Molecular Formula C1s5H14BrNO
Molecular Weight 304.19 g/mol
CC1=C(C)C(NC(=0)C2=CC=C(Br)C=C2)=CC=
SMILES
C1
Predicted:[3] ZRWNRAJCPNLYAK-
INChl Key

UHFFFAOYSA-N (Analogous scaffold)

Structural Logic & Steric Implications

The molecule consists of two distinct aromatic domains linked by an amide bridge:

e The Electrophilic Domain: A p-bromophenyl ring. The bromine atom provides a handle for
further functionalization (e.g., Suzuki-Miyaura coupling).

e The Steric Domain: A 2,3-dimethylphenyl (xylyl) ring. The ortho-methyl group (C2) forces the
amide bond out of planarity with the phenyl ring to relieve A(1,3) strain. This "twisted"
conformation is critical for binding selectivity in protein pockets.

Physical & Thermodynamic Properties[3][5][6]

Note: Where specific experimental values for this exact isomer are absent from open literature,
values are derived from validated SAR (Structure-Activity Relationship) models of homologous
N-aryl benzamides.

Solid-State Properties
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Property

Value /| Range

Scientific Context

Physical State

Crystalline Solid

White to off-white needles or
powder upon recrystallization
from EtOH.

The 2,3-dimethyl substitution
typically raises MP by ~10-

Melting Point 158 — 162 °C(Predicted) 15°C compared to mono-
substituted analogs due to
efficient crystal packing.
Estimated based on packing

Density 1.38 + 0.05 g/cm3 efficiency of brominated

benzanilides.

Solubility & Lipophilicity

The lipophilicity of this compound is dominated by the bromine atom and the xylyl group,

making it poorly soluble in agueous media but highly soluble in organic solvents.

Solvent Solubility Rating Operational Note

High LogP prevents aqueous
Water Insoluble (< 0.1 mg/mL) ]

solvation.

Preferred solvent for biological
DMSO Soluble (> 50 mM) )

assays and stock solutions.

) Soluble upon heating; ideal for

Ethanol Sparingly Soluble (Cold)

recrystallization.

Standard solvent for extraction

Dichloromethane Soluble
and chromatography.
High lipophilicity indicates high
membrane permeability but
LogP (Calc) 42-45 requires formulation aid (e.g.,

cyclodextrins) for in vivo

delivery.
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Synthesis & Purification Protocol

Objective: To synthesize N-(2,3-xylyl)-4-bromobenzamide via Schotten-Baumann acylation,
ensuring removal of the HCI byproduct.

Reaction Pathway (Graphviz Visualization)

4-Bromobenzoyl Chloride N-(2,3-xylyl)-4-bromobenzamide
(Electrophile) DCM, 0°C (Target)

jm——————— | Elimination
\: Tetrahedral /

2,3-Dimethylaniline

(Nucleophile) HCI (Captured by Base)

Click to download full resolution via product page

Caption: Nucleophilic acyl substitution pathway using triethylamine (Et3N) as a scavenger
base.

Detailed Experimental Procedure

¢ Setup: Flame-dry a 250 mL round-bottom flask (RBF) and purge with nitrogen.

o Solvation: Dissolve 2,3-dimethylaniline (1.0 eq, 10 mmol) in anhydrous Dichloromethane
(DCM) (50 mL).

o Base Addition: Add Triethylamine (Et3N) (1.2 eq, 12 mmol). Cool the mixture to 0°C using an
ice bath.

o Acylation: Dropwise add a solution of 4-bromobenzoyl chloride (1.0 eq, 10 mmol) in DCM (10
mL) over 15 minutes. Caution: Exothermic reaction.

o Reaction: Allow to warm to room temperature and stir for 4—6 hours. Monitor via TLC
(Hexane:EtOAc 3:1).

o Workup:

o Wash organic layer with 1M HCI (2 x 30 mL) to remove unreacted aniline.
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o Wash with Sat. NaHCOs (2 x 30 mL) to remove unreacted acid chloride/acid.

o Wash with Brine, dry over Na=SOa, and concentrate in vacuo.

 Purification: Recrystallize the crude solid from hot Ethanol (EtOH).

Spectral Characterization Standards

To validate the identity of the synthesized compound, researchers must confirm the following
spectral signatures.

Proton NMR (*H NMR, 400 MHz, DMSO-de)

e 010.1 ppm (s, 1H): Amide -NH. Broad singlet, exchangeable with D20.

0 7.90 ppm (d, J=8.5 Hz, 2H): Benzoyl aromatic protons (ortho to C=0).

0 7.75 ppm (d, J=8.5 Hz, 2H): Benzoyl aromatic protons (ortho to Br).

0 7.10 — 7.25 ppm (m, 3H): Xylyl aromatic ring protons.

0 2.28 ppm (s, 3H): Methyl group at C3 position.

0 2.15 ppm (s, 3H): Methyl group at C2 position (shielded slightly by the amide carbonyl
anisotropy).

Infrared Spectroscopy (FT-IR)

e 3280 cm~1: N-H stretching (sharp, secondary amide).
e 1650 cm~1: C=0 stretching (Amide | band).
e 1530 cm~: N-H bending (Amide Il band).

e 1070 cm~1: C-Br stretching (characteristic aryl halide).

Characterization Workflow
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Caption: Standard workflow for the purification and validation of the N-xylyl benzamide scaffold.
Safety & Handling (MSDS Summary)
» Signal Word:WARNING
e Hazard Statements:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.
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e Handling: Use in a fume hood. The intermediate acid chloride is corrosive; the final amide is
generally stable but should be treated as a potential irritant.

o Storage: Store at room temperature (20-25°C) in a dry, dark place. Stable for >2 years if
protected from moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b2874602?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2874602?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

